2-methoxy-7,7-dimethyl-9-(2-propoxyphenyl)-10-thioxo-9,10-dihydro-7H-isothiazolo[5,4-c]pyrrolo[3,2,1-ij]quinoline-4,5-dione
Description
The compound 2-methoxy-7,7-dimethyl-9-(2-propoxyphenyl)-10-thioxo-9,10-dihydro-7H-isothiazolo[5,4-c]pyrrolo[3,2,1-ij]quinoline-4,5-dione features a complex heterocyclic scaffold combining isothiazolo, pyrrolo, and quinoline moieties. Key structural attributes include:
- A 2-propoxyphenyl substituent at position 9, contributing to lipophilicity and steric bulk.
- A methoxy group at position 2 and dimethyl groups at position 7, influencing electronic and steric properties.
- A thioxo (S=O) group at position 10, critical for redox activity and intermolecular interactions.
Properties
IUPAC Name |
13-methoxy-7,7-dimethyl-4-(2-propoxyphenyl)-3-sulfanylidene-5-thia-4,8-diazatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraene-9,10-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O4S2/c1-5-10-30-17-9-7-6-8-16(17)26-23(31)18-14-11-13(29-4)12-15-19(14)25(22(28)20(15)27)24(2,3)21(18)32-26/h6-9,11-12H,5,10H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQNRJDBNIROZJC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC=C1N2C(=S)C3=C(S2)C(N4C5=C3C=C(C=C5C(=O)C4=O)OC)(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-methoxy-7,7-dimethyl-9-(2-propoxyphenyl)-10-thioxo-9,10-dihydro-7H-isothiazolo[5,4-c]pyrrolo[3,2,1-ij]quinoline-4,5-dione is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties and mechanisms of action based on diverse research findings.
Chemical Structure and Properties
The compound features a thioxo group and a unique isothiazolo-pyrroloquinoline framework, which are key to its biological interactions. The molecular formula is , and it exhibits various substituents that may influence its reactivity and biological effects.
Antitumor Activity
Research indicates that derivatives of quinoline-based compounds often exhibit significant antitumor properties. Specifically, the thioxo group in this compound may enhance its interaction with biological targets involved in cancer cell proliferation.
Case Study:
A study evaluating similar compounds demonstrated that modifications to the quinoline structure led to varying degrees of cytotoxicity against different cancer cell lines. For example, compounds with specific substituents showed IC50 values ranging from 0.2 to 6.1 µM against HeLa cells, indicating a strong potential for antitumor activity .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| Compound A | HeLa | 0.5 |
| Compound B | CaCo-2 | 1.5 |
| Compound C | MRC-5 | 15.0 |
Antiplasmodial Activity
The compound's structural features suggest potential antimalarial activity. Compounds with similar frameworks have shown potent effects against Plasmodium falciparum strains.
Research Findings:
In vitro studies on related compounds revealed that certain derivatives exhibited nanomolar activity against P. falciparum strains Pf3D7 and PfDd2. The most active compounds had IC50 values as low as 22.9 nM .
The biological activity of this compound can be attributed to several mechanisms:
- Inhibition of Enzymatic Pathways: The thioxo group may interact with key enzymes involved in metabolic pathways of cancer cells or pathogens like malaria.
- Cell Cycle Arrest: Similar compounds have been shown to induce cell cycle arrest in cancer cells, leading to apoptosis.
- Selective Cytotoxicity: The ability to selectively target cancerous cells while sparing normal cells is a critical aspect of the compound's therapeutic potential.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Variations
Compound A : 9-(2-Methoxyphenyl)-3,7,7-trimethyl-10-thioxo-9,10-dihydro-7H-isothiazolo[5,4-c]pyrrolo[3,2,1-ij]quinoline-4,5-dione (CAS 633287-29-3)
- Key Differences :
- Replaces the 2-propoxyphenyl group with a 2-methoxyphenyl substituent.
- Additional methyl group at position 3.
- Molecular weight: 422.52 vs. 454.57 (target compound, estimated) .
Compound B : 8,8-Dimethyl-11-thioxo-2,3,8,11-tetrahydro[1,4]dioxino[2,3-g][1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinoline-5,6-dione
Substituent-Driven Property Variations
*LogP values estimated via fragment-based methods.
Key Observations:
- Lipophilicity : The 2-propoxyphenyl group in the target compound increases LogP compared to methoxy-substituted analogues, suggesting better membrane permeability but lower aqueous solubility .
- Synthetic Accessibility : Compounds with simpler substituents (e.g., methoxy) are commercially available or synthesized in higher yields (>80%), whereas bulkier groups (e.g., propoxyphenyl) may require optimized protocols .
Pharmacokinetic and Bioactivity Trends
While direct bioactivity data for the target compound is unavailable, insights can be extrapolated from analogues:
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
